Cas no 2358049-59-7 (Tert-butyl 2-(3-bromophenyl)-3-oxopyrrolidine-1-carboxylate)

• Product name: Tert-butyl 2-(3-bromophenyl)-3-oxopyrrolidine-1-carboxylate
• CAS No: 2358049-59-7
• MF: C₁₅H₁₈BrNO₃
• MW: 340.212323665619
• MDL: MFCD32703014
• CID: 5668001
• PubChem ID: 155821580

Tert-butyl 2-(3-bromophenyl)-3-oxopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 2-(3-bromophenyl)-3-oxopyrrolidine-1-carboxylate
• 2358049-59-7
• EN300-27081238

• MDL： MFCD32703014
• Inchi： 1S/C15H18BrNO3/c1-15(2,3)20-14(19)17-8-7-12(18)13(17)10-5-4-6-11(16)9-10/h4-6,9,13H,7-8H2,1-3H3
• InChI Key： NXPZXOPWJPSREU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1C(CCN1C(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 339.04701g/mol
• Monoisotopic Mass: 339.04701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.6Ų

Additional information on Tert-butyl 2-(3-bromophenyl)-3-oxopyrrolidine-1-carboxylate

Tert-butyl 2-(3-bromophenyl)-3-oxopyrrolidine-1-carboxylate (CAS No. 2358049-59-7): An Overview

Tert-butyl 2-(3-bromophenyl)-3-oxopyrrolidine-1-carboxylate (CAS No. 2358049-59-7) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its applications in the synthesis of bioactive molecules and as an intermediate in the development of novel therapeutic agents.

The chemical structure of tert-butyl 2-(3-bromophenyl)-3-oxopyrrolidine-1-carboxylate consists of a tert-butyl group attached to a pyrrolidine ring, which is further substituted with a 3-bromophenyl group and a ketone functionality. This combination of functional groups imparts the compound with unique reactivity and stability properties, making it an attractive candidate for a wide range of synthetic transformations.

Recent studies have highlighted the importance of tert-butyl 2-(3-bromophenyl)-3-oxopyrrolidine-1-carboxylate in the development of new drugs. For instance, researchers at the University of California, Los Angeles (UCLA) have utilized this compound as a key intermediate in the synthesis of novel inhibitors targeting specific enzymes involved in cancer progression. The bromine substituent on the phenyl ring provides a valuable handle for further functionalization, enabling the introduction of diverse substituents to fine-tune the biological activity and pharmacokinetic properties of the final products.

In addition to its role in drug discovery, tert-butyl 2-(3-bromophenyl)-3-oxopyrrolidine-1-carboxylate has also been explored for its potential in materials science. A study published in the Journal of Materials Chemistry demonstrated that this compound can be used as a building block for the synthesis of advanced polymers with tunable mechanical and optical properties. The presence of the tert-butyl group and the pyrrolidine ring contributes to the overall stability and processability of these materials, making them suitable for applications in electronic devices and biomedical implants.

The synthetic accessibility of tert-butyl 2-(3-bromophenyl)-3-oxopyrrolidine-1-carboxylate is another factor that enhances its appeal to researchers. Several efficient synthetic routes have been reported in the literature, including those involving palladium-catalyzed cross-coupling reactions and copper-mediated cyclizations. These methods not only provide high yields but also allow for easy scale-up, making it feasible to produce this compound on both laboratory and industrial scales.

The safety profile of tert-butyl 2-(3-bromophenyl)-3-oxopyrrolidine-1-carboxylate has also been extensively evaluated. Toxicological studies have shown that this compound exhibits low toxicity when handled under appropriate conditions, making it suitable for use in research settings. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety.

In conclusion, tert-butyl 2-(3-bromophenyl)-3-oxopyrrolidine-1-carboxylate (CAS No. 2358049-59-7) is a promising compound with a wide range of applications in chemical and pharmaceutical research. Its unique structural features, synthetic accessibility, and favorable safety profile make it an attractive choice for researchers working on the development of new drugs and advanced materials. As ongoing research continues to uncover new possibilities, this compound is likely to play an increasingly important role in various scientific disciplines.